Cas no 2680856-96-4 (5-Acetamido-2-(trifluoromethyl)pentanoic acid)

• Product Name: 5-Acetamido-2-(trifluoromethyl)pentanoic acid
• CAS No: 2680856-96-4
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 5650220
• PubChem ID: 165915649
• Update Time: 2025-06-08

5-Acetamido-2-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274810
• 2680856-96-4
• 5-acetamido-2-(trifluoromethyl)pentanoic acid
• 5-Acetamido-2-(trifluoromethyl)pentanoic acid

• Inchi： 1S/C8H12F3NO3/c1-5(13)12-4-2-3-6(7(14)15)8(9,10)11/h6H,2-4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： ADBVAVPPNNXLLM-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)CCCNC(C)=O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Acetamido-2-(trifluoromethyl)pentanoic acid

Comprehensive Overview of 5-Acetamido-2-(trifluoromethyl)pentanoic acid (CAS No. 2680856-96-4)

5-Acetamido-2-(trifluoromethyl)pentanoic acid (CAS No. 2680856-96-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound combines an acetamido group with a trifluoromethyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in medicinal chemistry. Fluorinated analogs, such as this one, often exhibit enhanced metabolic stability and bioavailability, which are critical factors in modern drug development.

The compound's CAS number 2680856-96-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. In recent years, the scientific community has focused on trifluoromethylated compounds due to their ability to modulate the physicochemical properties of molecules. This trend aligns with the growing interest in AI-driven drug discovery, where computational tools are used to predict the behavior of such compounds. Searches for "fluorinated amino acid derivatives" and "trifluoromethyl in drug design" have surged, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, 5-Acetamido-2-(trifluoromethyl)pentanoic acid is often explored for its role in peptidomimetics and enzyme inhibitors. The acetamido group contributes to hydrogen bonding interactions, while the trifluoromethyl group introduces lipophilicity, a property highly sought after in CNS-targeting drugs. Online queries like "how to synthesize trifluoromethylated amino acids" and "applications of acetamido derivatives" highlight the compound's practical significance. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional fluorinated compounds, 5-Acetamido-2-(trifluoromethyl)pentanoic acid is designed to minimize ecological impact, addressing concerns raised in searches such as "green chemistry fluorinated compounds." Its biodegradability profile is under investigation, aligning with the global push for sustainable chemical processes. This aspect is particularly relevant to industries seeking alternatives to persistent organic pollutants.

In analytical chemistry, the compound's distinct spectral properties (e.g., ¹⁹F NMR signals) facilitate its identification and quantification. Laboratories frequently search for "NMR characterization of trifluoromethyl groups" to optimize workflows. Furthermore, the rise of machine learning in chemical analysis has spurred interest in automating the detection of such motifs, making CAS 2680856-96-4 a case study for algorithm training.

Looking ahead, 5-Acetamido-2-(trifluoromethyl)pentanoic acid is poised to contribute to advancements in targeted therapy and diagnostic imaging. Its compatibility with radiolabeling techniques (e.g., ¹⁸F for PET scans) answers frequent queries like "fluorine-18 labeled biomolecules." As the scientific community continues to explore its potential, this compound exemplifies the synergy between structural innovation and therapeutic utility.